4'-Chloro-2'-fluoro-2-hydroxyacetophenone

• Molecular Formula: C8H6ClFO2
• Molecular Weight: 188.58 g/mol
• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-2-hydroxyethanone
• InChI: InChI=1S/C8H6ClFO2/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,11H,4H2
• InChI Key: IDYHHFDKSSTPMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)C(=O)CO

Description

MFCD31567237 is a chemical compound with unique properties that have garnered significant interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD31567237 involves a series of chemical reactions under controlled conditions. The preparation method typically includes the use of specific reagents and catalysts to achieve the desired product. The reaction conditions, such as temperature, pressure, and solvent, are carefully optimized to ensure high yield and purity of the compound .

Industrial Production Methods: In industrial settings, the production of MFCD31567237 is scaled up using advanced techniques. The process involves the use of large reactors and continuous flow systems to maintain consistent quality and efficiency. The industrial production methods are designed to be cost-effective and environmentally friendly, ensuring minimal waste and energy consumption .

Chemical Reactions Analysis

Types of Reactions: MFCD31567237 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and properties to suit specific applications .

Common Reagents and Conditions: The common reagents used in the reactions of MFCD31567237 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired transformation efficiently .

Major Products Formed: The major products formed from the reactions of MFCD31567237 depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxygenated derivatives, while substitution reactions can introduce new functional groups into the compound .

Scientific Research Applications

MFCD31567237 has a wide range of applications in scientific research. In chemistry, it is used as a building block for synthesizing complex molecules. In biology, it serves as a probe for studying biochemical pathways and interactions. In medicine, MFCD31567237 is investigated for its potential therapeutic properties, including its role in drug development. Additionally, the compound is utilized in various industrial processes, such as catalysis and material science .

Mechanism of Action

The mechanism of action of MFCD31567237 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired therapeutic or industrial outcome .

Comparison with Similar Compounds

Similar Compounds: MFCD31567237 can be compared with other similar compounds based on its structure and properties. Some of the similar compounds include those with analogous functional groups or similar reactivity patterns .

Uniqueness: What sets MFCD31567237 apart from other similar compounds is its unique combination of stability and reactivity. This makes it particularly valuable for applications that require both robust performance and versatility. The compound’s distinct properties enable it to be used in a wide range of scientific and industrial applications, making it a subject of ongoing research and development .